Cas no 51088-95-0 (2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro-)

• Product Name: 2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro-
• CAS No: 51088-95-0
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 363301
• PubChem ID: 600070
• Update Time: 2025-04-19

2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro-
• 4,4a,5,6,7,8,10,10a-octahydro-3H-anthracen-2-one
• 51088-95-0
• 4,4a,5,6,7,8,10,10a-Octahydro-2(3H)-anthracenone #
• DTXSID80344878
• 2(4aH)-Anthracenone, 3,4,5,6,7,8,10,10a,-octahydro-
• XYZZMZJRYYOFLO-UHFFFAOYSA-N

• Inchi： 1S/C14H18O/c15-14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h8-10,12H,1-7H2
• InChI Key： XYZZMZJRYYOFLO-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=C3CCCCC3CC2CC1

Computed Properties

• Exact Mass: 202.13584
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes